Cas no 2228440-14-8 ({4,4-difluoro-1-4-(propan-2-yl)cyclohexylcyclohexyl}methanamine)

• Product Name: {4,4-difluoro-1-4-(propan-2-yl)cyclohexylcyclohexyl}methanamine
• CAS No: 2228440-14-8
• MF: C₁₆H₂₉F₂N
• MW: 273.404971837997
• CID: 5902382
• PubChem ID: 165839885
• Update Time: 2025-06-07

{4,4-difluoro-1-4-(propan-2-yl)cyclohexylcyclohexyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {4,4-difluoro-1-4-(propan-2-yl)cyclohexylcyclohexyl}methanamine
• 2228440-14-8
• EN300-1953440
• {4,4-difluoro-1-[4-(propan-2-yl)cyclohexyl]cyclohexyl}methanamine

• Inchi： 1S/C16H29F2N/c1-12(2)13-3-5-14(6-4-13)15(11-19)7-9-16(17,18)10-8-15/h12-14H,3-11,19H2,1-2H3
• InChI Key： MUNIHTRWMWAOJW-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN)(CC1)C1CCC(C(C)C)CC1)F

Computed Properties

• Exact Mass: 273.22680625g/mol
• Monoisotopic Mass: 273.22680625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 26Ų

Additional information on {4,4-difluoro-1-4-(propan-2-yl)cyclohexylcyclohexyl}methanamine

Professional Introduction to Compound with CAS No. 2228440-14-8 and Product Name: {4,4-Difluoro-1-4-(Propan-2-yl)cyclohexylcyclohexyl}methanamine

The compound with the CAS number 2228440-14-8 and the product name {4,4-difluoro-1-4-(propan-2-yl)cyclohexylcyclohexyl}methanamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various therapeutic areas. The molecular structure of this compound incorporates specific functional groups that contribute to its distinct chemical behavior, making it a subject of interest for researchers exploring novel drug candidates and biochemical interactions.

In recent years, the pharmaceutical industry has witnessed a surge in the development of innovative compounds designed to address complex medical conditions. The compound in question, with its 4,4-difluoro substituents and 1-4-(propan-2-yl)cyclohexylcyclohexyl} backbone, exhibits promising characteristics that make it a valuable candidate for further investigation. The presence of fluorine atoms is particularly noteworthy, as fluorine is known to enhance the metabolic stability and binding affinity of molecules, which are critical factors in drug design.

The research surrounding this compound has been influenced by several key developments in the field of medicinal chemistry. One of the most notable trends is the increasing focus on structure-based drug design, where the three-dimensional structure of a target protein is used to design molecules that interact selectively with it. The unique arrangement of atoms in {4,4-difluoro-1-4-(propan-2-yl)cyclohexylcyclohexyl}methanamine suggests that it may be capable of binding to specific biological targets with high affinity and selectivity. This has opened up new avenues for research into potential therapeutic applications.

Moreover, the compound's structural features have implications for its pharmacokinetic properties. The 4,4-difluoro moiety can influence the compound's solubility, permeability, and metabolic pathways, all of which are crucial for determining its efficacy and safety profile. Researchers are particularly interested in how these properties might affect the compound's bioavailability and potential side effects. By studying these aspects, scientists aim to optimize the compound's pharmacokinetic profile, making it a more viable candidate for clinical development.

The synthesis of {4,4-difluoro-1-4-(propan-2-yl)cyclohexylcyclohexyl}methanamine represents a significant achievement in synthetic chemistry. The process involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yield and purity, which are essential for subsequent biological evaluation. The successful synthesis of this compound underscores the growing capabilities of modern chemical synthesis methods and their potential to produce complex molecules with tailored properties.

In terms of biological activity, preliminary studies have suggested that this compound may exhibit interesting interactions with various biological targets. For instance, its structural similarity to known bioactive molecules has led researchers to investigate its potential as an inhibitor or modulator of certain enzymes or receptors. While these findings are still in early stages, they highlight the compound's potential as a lead molecule for further development. Detailed pharmacological studies are now underway to elucidate its mechanisms of action and assess its therapeutic potential.

The impact of this compound extends beyond academic research; it also holds promise for industrial applications. Companies specializing in drug discovery and development are increasingly interested in novel compounds like this one due to their potential to address unmet medical needs. The unique structural features of {4,4-difluoro-1-4-(propan-2-yl)cyclohexylcyclohexyl}methanamine make it an attractive candidate for further optimization through structure-based drug design approaches. This could lead to the development of new drugs that offer improved efficacy and reduced side effects compared to existing treatments.

The regulatory landscape also plays a crucial role in the development of new compounds. As synthetic methods become more sophisticated and accessible, ensuring compliance with regulatory standards becomes increasingly important. Researchers working on compounds like this one must navigate complex regulatory pathways to bring their findings from bench to market. This includes rigorous testing for safety and efficacy, as well as adherence to Good Manufacturing Practices (GMP) during production.

In conclusion, the compound with CAS number 2228440-14-8 and product name {4,4-difluoro-1-4-(propan-2-yl)cyclohexylcyclohexyl}methanamine represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and promising biological activity make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents that address complex medical conditions.